N-(4-(5-(furan-2-yl)-1-((4-methoxyphenyl)sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

• IUPAC Name: N-[4-[3-(furan-2-yl)-2-(4-methoxyphenyl)sulfonyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• InChI: InChI=1S/C22H23N3O6S2/c1-3-32(26,27)24-17-8-6-16(7-9-17)20-15-21(22-5-4-14-31-22)25(23-20)33(28,29)19-12-10-18(30-2)11-13-19/h4-14,21,24H,3,15H2,1-2H3
• InChI Key: PXFIAFKWOJTDIY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C22H23N3O6S2
• Molecular Weight: 489.6 g/mol

Description

N-(4-(5-(furan-2-yl)-1-((4-methoxyphenyl)sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C22H23N3O6S2 and its molecular weight is 489.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

Research has focused on the synthesis of compounds structurally related to N-(4-(5-(furan-2-yl)-1-((4-methoxyphenyl)sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide, exploring their potential in various therapeutic areas. One study describes the designing and synthesis of 4-[3-(4-hydroxyphenyl)-5-aryl-4,5-dihydro-pyrazol-1-yl]benzenesulfonamides, which demonstrated cytotoxic and carbonic anhydrase inhibitory effects. These compounds, particularly one with significant tumor selectivity, are viewed as promising for developing new anticancer agents (Gul et al., 2016).

Structural Studies

Another aspect of research into related compounds involves the examination of their structural peculiarities, as in the study of stereochemical characteristics of certain dihydro-1H-pyrazol-1-yl compounds. These studies contribute to understanding the compounds' behaviors and potential limitations in drug development processes (Borisova et al., 2016).

Antimicrobial Activities

Further investigations into the bioactivities of these compounds include their antimicrobial properties. A study synthesizing novel pyrazoline derivatives showed promising antibacterial agents against a range of bacteria, highlighting the potential of these compounds in addressing antibiotic resistance (Rani et al., 2012).

Antibacterial and Anti-inflammatory Properties

Moreover, the microwave-assisted synthesis of pyrazoline derivatives has unveiled compounds with potent antibacterial and anti-inflammatory activities. These findings suggest a pathway for developing new treatments for infections and inflammatory conditions (Ravula et al., 2016).

Anticancer Potential

The synthesis and molecular docking studies of certain pyrazoline derivatives as antibreast cancer agents reveal the potential of these compounds in cancer therapy. Their binding energy and spatial arrangement suggest that they could be developed into effective anti-cancer treatments (Putri et al., 2021).